Cas no 847499-95-0 (1-(2-Aminoethyl)piperidin-3-ol)

• Product Name: 1-(2-Aminoethyl)piperidin-3-ol
• CAS No: 847499-95-0
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• MDL: MFCD06408769
• CID: 716440
• PubChem ID: 4712471
• Update Time: 2025-06-07

1-(2-Aminoethyl)piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-Aminoethyl)piperidin-3-ol
• 1-(2-aminoethyl)-3-Piperidinol
• 1-(2-AMINO-ETHYL)-PIPERIDIN-3-OL
• 1-(2-aminoethyl)piperidin-3-ol(SALTDATA: FREE)
• 3-Piperidinol,1-(2-aminoethyl)-
• MFCD06408769
• BJPWBQHXJAUDQL-UHFFFAOYSA-N
• FT-0702065
• SB45928
• SB42180
• FS-6460
• A1-00690
• AKOS009593605
• XIB49995
• EN300-1262027
• F2187-2210
• AM101343
• 847499-95-0
• CS-0232063
• DTXSID20405715
• SCHEMBL721962
• 1-(2-amino-ethyl)-piperidin-3-ol, AldrichCPR
• SB47473
• DB-017070

• MDL： MFCD06408769
• Inchi： 1S/C7H16N2O/c8-3-5-9-4-1-2-7(10)6-9/h7,10H,1-6,8H2
• InChI Key： BJPWBQHXJAUDQL-UHFFFAOYSA-N
• SMILES： OC1CCCN(CCN)C1

Computed Properties

• Exact Mass: 144.126
• Monoisotopic Mass: 144.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.5A^2
• XLogP3: -0.8

Experimental Properties

• Density: 1.062
• Boiling Point: 250.4°C at 760 mmHg
• Flash Point: 105.3°C
• Refractive Index: 1.517
• PSA: 49.49000
• LogP: 0.04000

Additional information on 1-(2-Aminoethyl)piperidin-3-ol

1-(2-Aminoethyl)piperidin-3-ol: A Comprehensive Overview

1-(2-Aminoethyl)piperidin-3-ol, also known by its CAS number 847499-95-0, is a versatile organic compound with significant applications in various fields. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, and contains an aminoethyl group attached to the nitrogen atom at position 2 and a hydroxyl group at position 3. The structure of this compound makes it highly reactive and suitable for use in pharmaceuticals, agrochemicals, and other specialty chemicals.

The synthesis of 1-(2-Aminoethyl)piperidin-3-ol typically involves multi-step reactions, often starting from piperidine or its derivatives. Recent advancements in synthetic chemistry have enabled more efficient and cost-effective methods for producing this compound. For instance, researchers have explored the use of catalytic hydrogenation and asymmetric synthesis to enhance the yield and purity of the product. These methods not only improve the overall process but also align with the growing demand for sustainable chemical manufacturing practices.

In terms of applications, 1-(2-Aminoethyl)piperidin-3-ol has gained attention in the pharmaceutical industry due to its potential as an intermediate in drug development. The compound's ability to form stable bonds with other molecules makes it ideal for creating bioactive compounds with therapeutic properties. Recent studies have highlighted its role in the synthesis of antiviral agents, particularly those targeting RNA viruses such as influenza and coronaviruses. The amino group in the molecule facilitates hydrogen bonding, which is crucial for interactions with viral proteins.

Beyond pharmaceuticals, CAS 847499-95-0 has also found applications in agrochemicals. Its ability to act as a chelating agent makes it useful in formulating pesticides and herbicides that are more effective and environmentally friendly. Researchers have reported that incorporating this compound into agricultural chemicals can enhance their stability and reduce their environmental impact compared to traditional formulations.

The physical properties of 1-(2-Aminoethyl)piperidin-3-ol are also worth noting. It is a white crystalline solid with a melting point of approximately 150°C. The compound is soluble in water and common organic solvents such as ethanol and methanol, which facilitates its use in various chemical reactions. Its solubility profile also makes it suitable for formulation into tablets, capsules, and other dosage forms in the pharmaceutical industry.

In recent years, there has been a growing interest in exploring the biological activity of CAS 847499-95-0. Studies have shown that it exhibits moderate antioxidant activity, which could be beneficial in preventing oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, preliminary toxicological studies indicate that the compound has low acute toxicity, making it a safer option for use in therapeutic applications.

The demand for 1-(2-Aminoethyl)piperidin-3-ol has been driven by its versatility and wide range of applications. However, challenges remain in scaling up its production to meet increasing market demands while maintaining quality standards. Researchers are actively exploring new synthetic pathways and optimizing existing ones to address these challenges.

In conclusion, CAS 847499-95-0, or 1-(2-Aminoethyl)piperidin-3-ol, is a valuable compound with significant potential across multiple industries. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as an important building block for future innovations in pharmaceuticals, agrochemicals, and specialty chemicals.